Cas no 1261909-30-1 (2-Fluoro-5-(5-formylthiophen-3-yl)benzoic acid)

• Product Name: 2-Fluoro-5-(5-formylthiophen-3-yl)benzoic acid
• CAS No: 1261909-30-1
• MF: C₁₂H₇FO₃S
• MW: 250.245585680008
• MDL: MFCD18319825
• CID: 2762803
• PubChem ID: 53225743
• Update Time: 2025-05-21

2-Fluoro-5-(5-formylthiophen-3-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL2557629
• C12H7FO3S
• 1261909-30-1
• 5-(2-FORMYLTHIOPHEN-4-YL)-2-FLUOROBENZOIC ACID
• DTXSID00689475
• 5-(2-Formylthiophen-4-yl)-2-fluorobenzoic acid, 95%
• MFCD18319825
• 2-Fluoro-5-(5-formylthiophen-3-yl)benzoic acid

• MDL： MFCD18319825
• Inchi： 1S/C12H7FO3S/c13-11-2-1-7(4-10(11)12(15)16)8-3-9(5-14)17-6-8/h1-6H,(H,15,16)
• InChI Key： NCZCBXAVCSYGPY-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC(=C1)C1C=CC(=C(C(=O)O)C=1)F

Computed Properties

• Exact Mass: 250.00999342Da
• Monoisotopic Mass: 250.00999342Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 82.6Ų

Additional information on 2-Fluoro-5-(5-formylthiophen-3-yl)benzoic acid

Professional Introduction to 2-Fluoro-5-(5-formylthiophen-3-yl)benzoic Acid (CAS No. 1261909-30-1)

2-Fluoro-5-(5-formylthiophen-3-yl)benzoic acid, with the CAS number 1261909-30-1, is a significant compound in the field of chemical and pharmaceutical research. This compound belongs to the class of benzoic acid derivatives and features a unique structural motif that combines a fluoro-substituted benzene ring with a formyl-functionalized thiophene moiety. The presence of both fluorine and formyl groups makes this molecule a versatile intermediate in the synthesis of various pharmacologically active agents.

The< strong>fluoro substitution at the 2-position of the benzene ring is known to enhance the metabolic stability and binding affinity of drug candidates. Fluorine atoms can influence electronic properties, lipophilicity, and binding interactions with biological targets, making them valuable in medicinal chemistry. On the other hand, the< strong>formyl group attached to the thiophene ring introduces reactivity that can be exploited in further derivatization processes. This dual functionality makes 2-fluoro-5-(5-formylthiophen-3-yl)benzoic acid a promising building block for designing novel therapeutic compounds.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various biological pathways. The< strong>benzoic acid scaffold is widely used in drug design due to its favorable pharmacokinetic properties and well-documented biological activity. Specifically, derivatives of benzoic acid have shown promise in treating conditions such as inflammation, pain, and metabolic disorders. The incorporation of heterocyclic structures like thiophene into these derivatives can further modulate their biological effects.

One of the most compelling aspects of 2-fluoro-5-(5-formylthiophen-3-yl)benzoic acid is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By leveraging the< strong>formyl group for further functionalization, researchers can design molecules that selectively inhibit specific kinases. For instance, linking this compound to amines or other nucleophiles via condensation reactions can yield potent kinase inhibitors with improved selectivity and efficacy.

The< strong>fluoro-substituted benzene ring not only enhances metabolic stability but also contributes to optimal binding interactions with target proteins. Fluorine atoms can engage in hydrogen bonding and π-stacking interactions, which are critical for drug-receptor binding affinity. Additionally, fluorine substitution can influence the electronic distribution within the molecule, affecting its conformational flexibility and thus its ability to fit into binding pockets on biological targets.

Recent studies have highlighted the importance of< strong>benzoic acid-derived compounds in addressing neurological disorders. For example, certain benzoic acid derivatives have demonstrated neuroprotective properties by modulating neurotransmitter receptors or inhibiting inflammatory pathways. The structural features of 2-fluoro-5-(5-formylthiophen-3-yl)benzoic acid make it a suitable candidate for further exploration in this area. By incorporating additional functional groups or exploring different derivatives, researchers may uncover novel therapeutic agents for conditions such as Alzheimer's disease or Parkinson's disease.

The< strong₃> group provides an additional site for chemical modification, enabling the synthesis of a diverse array of derivatives. Formyl groups are highly reactive and can participate in condensation reactions with amines to form amides or undergo oxidation to yield aldehydes or carboxylic acids. This reactivity makes 2-fluoro-5-(5-formylthiophen-3-yl)benzoic acid a valuable intermediate for constructing complex molecular architectures.

In conclusion, 2-fluoro-5-(5-formylthiophen-3-yl)benzoic acid (CAS No.< strong>1261909-30-1) represents a promising compound for pharmaceutical research due to its unique structural features and versatile reactivity. The combination of fluoro substitution and formyl functionality offers multiple opportunities for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.